Cas no 1428358-42-2 (1-[4-({3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}sulfonyl)phenyl]ethan-1-one)

• Product Name: 1-[4-({3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}sulfonyl)phenyl]ethan-1-one
• CAS No: 1428358-42-2
• MF: C₁₈H₂₆N₂O₄S₂
• MW: 398.54004240036
• CID: 5365675
• Update Time: 2025-11-01

1-[4-({3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}sulfonyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[[Tetrahydro-3-(4-morpholinylmethyl)-1,4-thiazepin-4(5H)-yl]sulfonyl]phenyl]ethanone
• 1-[4-({3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}sulfonyl)phenyl]ethan-1-one

• Inchi： 1S/C18H26N2O4S2/c1-15(21)16-3-5-18(6-4-16)26(22,23)20-7-2-12-25-14-17(20)13-19-8-10-24-11-9-19/h3-6,17H,2,7-14H2,1H3
• InChI Key： NLWPTMZHGYYKKO-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(S(N2CCCSCC2CN2CCOCC2)(=O)=O)C=C1)C

Experimental Properties

• Density: 1.262±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.8±60.0 °C(Predicted)
• pka: 7.15±0.10(Predicted)

Additional information on 1-[4-({3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}sulfonyl)phenyl]ethan-1-one

Recent Advances in the Study of 1-[4-({3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}sulfonyl)phenyl]ethan-1-one (CAS: 1428358-42-2)

In recent years, the compound 1-[4-({3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}sulfonyl)phenyl]ethan-1-one (CAS: 1428358-42-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The presence of both morpholine and thiazepane moieties in its structure suggests a high degree of versatility in interacting with biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties of this compound, particularly its mechanism of action and selectivity towards specific biological pathways. Studies have demonstrated that 1-[4-({3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}sulfonyl)phenyl]ethan-1-one exhibits potent inhibitory activity against certain kinases, which are critical regulators of cellular processes such as proliferation, differentiation, and apoptosis. This inhibitory activity positions the compound as a potential therapeutic agent for diseases characterized by dysregulated kinase activity, including various cancers and inflammatory disorders.

One of the key findings from recent investigations is the compound's ability to modulate the activity of protein kinases involved in signal transduction pathways. For instance, in vitro assays have shown that it effectively inhibits the phosphorylation of key substrates in the PI3K/AKT/mTOR pathway, a signaling cascade frequently implicated in tumorigenesis. These findings are supported by molecular docking studies, which reveal that the compound binds to the ATP-binding site of the kinase domain, thereby preventing the transfer of phosphate groups to downstream targets.

In addition to its kinase inhibitory properties, 1-[4-({3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}sulfonyl)phenyl]ethan-1-one has also been investigated for its potential as a modulator of other biological targets. Recent studies have explored its interactions with G-protein-coupled receptors (GPCRs) and ion channels, suggesting a broader spectrum of pharmacological activities. These findings highlight the compound's potential as a multi-target agent, capable of addressing complex disease mechanisms through simultaneous modulation of multiple pathways.

The synthesis and optimization of 1-[4-({3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}sulfonyl)phenyl]ethan-1-one have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties, such as enhanced solubility and metabolic stability. Structure-activity relationship (SAR) studies have identified key structural modifications that enhance the compound's potency and selectivity, paving the way for the development of next-generation therapeutics based on this scaffold.

Despite these promising developments, challenges remain in the clinical translation of 1-[4-({3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}sulfonyl)phenyl]ethan-1-one. Issues such as off-target effects, potential toxicity, and bioavailability need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's unique pharmacological profile and structural versatility make it a valuable tool for both basic research and drug discovery efforts.

In conclusion, recent studies on 1-[4-({3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}sulfonyl)phenyl]ethan-1-one (CAS: 1428358-42-2) have shed light on its potential as a therapeutic agent with diverse biological activities. Its ability to inhibit key kinases and modulate other biological targets underscores its relevance in the treatment of complex diseases. Continued research and development efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic potential, ultimately contributing to the advancement of chemical biology and medicinal chemistry.